Cas no 376646-59-2 (1H-Indole-2-sulfonicacid, 2,3-dihydro-)
376646-59-2 structure
Product Name:1H-Indole-2-sulfonicacid, 2,3-dihydro-
CAS No:376646-59-2
MF:C8H9NO3S
MW:199.226960897446
CID:298176
PubChem ID:2831267
Update Time:2025-04-19
1H-Indole-2-sulfonicacid, 2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-sulfonicacid, 2,3-dihydro-
- 2,3-dihydro-1H-indole-2-sulfonic acid
- 2,3-DIHYDROINDOLE-2-SULFONIC ACID,
- 1H-Indole-2-sulfonicacid,2,3-dihydro
- 2,3-DICHLORO-4,4,4-TRIFLUORO-1-PHENYLBUTANE-1-ONE
- 376646-59-2
- indoline-2-sulfonic acid
- I-5100
- AKOS006274677
- CBDivE_013878
- 2,3-DIHYDROINDOLE-2-SULFONIC ACID
- SCHEMBL4215459
- DTXSID70385295
-
- Inchi: 1S/C8H9NO3S/c10-13(11,12)8-5-6-3-1-2-4-7(6)9-8/h1-4,8-9H,5H2,(H,10,11,12)
- InChI Key: YKHUYGXDWCLYDA-UHFFFAOYSA-N
- SMILES: S(C1CC2C=CC=CC=2N1)(=O)(=O)O
Computed Properties
- Exact Mass: 199.03000
- Monoisotopic Mass: 199.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 74.78000
- LogP: 2.08730
1H-Indole-2-sulfonicacid, 2,3-dihydro- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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